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Abstract

Goniothalamin, a naturally occurring styryl-lactone, has garnered significant attention in the
scientific community for its potent cytotoxic and anticancer properties. Isolated from various
species of the Goniothalamus genus, this bioactive compound exhibits a unique chemical
architecture that is crucial for its biological activity. This technical guide provides an in-depth
exploration of the chemical structure and stereochemistry of Goniothalamin, supported by a
compilation of quantitative biological data and a description of the experimental methodologies
employed for its characterization. Furthermore, this document elucidates the key signaling
pathways modulated by Goniothalamin, offering valuable insights for researchers in natural
product chemistry, medicinal chemistry, and oncology drug development.

Chemical Structure and Properties

Goniothalamin is classified as a styryl-lactone, characterized by a 5,6-dihydro-a-pyrone ring
linked to a styryl group. Its molecular formula is C13H120:.

Systematic Name (IUPAC): (6R)-6-[(E)-2-phenylethenyl]-5,6-dihydro-2H-pyran-2-one[1]

Key Structural Features:
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e An q,B-unsaturated lactone ring (5,6-dihydro-2H-pyran-2-one).

e A styryl side chain with a trans (E) configuration of the double bond.

o Asingle chiral center at the C-6 position of the lactone ring.

The chemical structure of Goniothalamin is depicted in Figure 1.

Table 1: Physicochemical Properties of Goniothalamin

Property Value Reference
Molecular Weight 200.23 g/mol [1]

Exact Mass 200.083729621 Da [1]

Melting Point 85-86 °C

Appearance White to off-white solid

Soluble in methanol, ethanol,
Solubility chloroform, and other organic [2]

solvents.

Stereochemistry and Absolute Configuration

The biological activity of Goniothalamin is intrinsically linked to its stereochemistry. The
molecule possesses a single stereocenter at the C-6 position of the lactone ring. The naturally
occurring and biologically active enantiomer is typically the (+)-(R)-Goniothalamin, also
referred to as (+)-(6S)-5,6-dihydro-6-styryl-2-pyrone.[2]

The absolute configuration of Goniothalamin has been unequivocally determined through X-
ray crystallography. This technique provides a three-dimensional map of the electron density in
a crystal, allowing for the precise determination of the spatial arrangement of atoms. The (R)
configuration at the C-6 position is crucial for its potent cytotoxic effects.

Experimental Protocols for Isolation and Structural
Elucidation
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The isolation and structural characterization of Goniothalamin from its natural sources involve
a series of well-established phytochemical and analytical techniques.

Isolation and Purification

A general workflow for the isolation and purification of Goniothalamin from plant material is
outlined below.
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Dried and Powdered Plant Material
(e.g., roots, stems of Goniothalamus sp.)

Solvent Extraction
(e.g., Methanol)

i

(Crude Methanolic Extract)

'

( Solvent-Solvent Partitioning
(

e.g., with n-hexane, ethyl acetate)

(Bioactive Fractions)

Column Chromatography
(Silica Gel)

i

Purified Goniothalamin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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